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The calculation of Gallbladder Ejection Fraction (GBEF) using Technetium-99m (Tc-99m)
labeled Disofenin, a hepatobiliary iminodiacetic acid (HIDA) scan, is a quantitative diagnostic
tool used to assess the motor function of the gallbladder. This scintigraphic procedure is
instrumental in evaluating patients with suspected biliary dyskinesia or chronic acalculous
cholecystitis, conditions characterized by abnormal gallbladder motility in the absence of
gallstones.

The principle of the test involves the intravenous administration of Tc-99m Disofenin, which is
taken up by hepatocytes and excreted into the biliary system. This allows for visualization of
the liver, bile ducts, and gallbladder.[1] After the gallbladder is adequately filled with the
radiotracer, a cholecystagogue, typically a synthetic form of cholecystokinin (CCK) like
sincalide or a standard fatty meal, is administered to stimulate gallbladder contraction.[2]
Dynamic imaging is performed to measure the rate and percentage of radiotracer ejected from
the gallbladder over a specific period.[2]

An abnormally low GBEF is indicative of impaired gallbladder emptying, which can correlate
with clinical symptoms and help guide therapeutic decisions, such as cholecystectomy. The
methodology of cholecystagogue administration, particularly the infusion rate of CCK, has been
shown to influence the GBEF results, with slower infusions being more physiologic and
potentially more accurate.[3]
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Experimental Protocol

This protocol outlines the standardized procedure for performing a GBEF calculation using Tc-
99m Disofenin.

1. Patient Preparation:

» Patients should be fasting for a minimum of 4 hours prior to the study to ensure a baseline
state of gallbladder filling.[2][4][5]

« If a patient has been fasting for more than 24 hours, pretreatment with a slow infusion of
CCK may be necessary to empty a sludge-filled gallbladder, followed by a waiting period of
at least 30 minutes before injecting the radiopharmaceutical.[2][4][5]

o Areview of the patient's current medications is crucial, as opioids and other drugs can
interfere with gallbladder motility.[2]

2. Radiopharmaceutical Administration:

o Administer approximately 5 mCi (185 MBq) of Tc-99m Disofenin intravenously.[4][5] The
dosage may be adjusted based on institutional guidelines and patient characteristics.[2]

3. Imaging Acquisition - Phase 1 (Gallbladder Filling):

» Position the patient in the supine position under a large field-of-view gamma camera
equipped with a low-energy, high-resolution collimator.[2][5]

» Begin dynamic imaging immediately after radiotracer injection, acquiring images at a rate of
one frame per minute for 60 minutes.[2][5] The anterior projection is typically used.[5]

» Confirm gallbladder filling, which usually occurs within 60 minutes.[4][5]
4. Gallbladder Stimulation:
e CCK (Sincalide) Infusion:

o The recommended method is a slow intravenous infusion of sincalide at a dose of 0.02
na/kg.[2][4]
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o The infusion duration can vary, with 30-minute and 60-minute protocols being common.[2]
[4] A 60-minute infusion is suggested for more consistent gallbladder contractility.[4]

o Fatty Meal Alternative:
o In cases of CCK contraindication or unavailability, a standardized fatty meal can be used.
5. Imaging Acquisition - Phase 2 (Gallbladder Emptying):

o Continue dynamic imaging for at least 30 to 60 minutes following the administration of the
cholecystagogue.[4] The imaging parameters remain the same as in Phase 1.

6. Data Analysis and GBEF Calculation:

o Draw regions of interest (ROIs) around the gallbladder and an adjacent area of the liver (for
background correction) on the acquired images.[2][4]

o Generate a time-activity curve for the gallbladder, corrected for background radiation.[4][5]
o Calculate the GBEF using the following formula:

o GBEF (%) = [(Maximum Gallbladder Counts - Minimum Gallbladder Counts) / Maximum
Gallbladder Counts] x 100[2][4][5]

o Maximum counts represent the activity in the gallbladder just before cholecystagogue
administration, and minimum counts represent the lowest activity after gallbladder
contraction.

Quantitative Data Summary
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Parameter

Value

Reference

Radiopharmaceutical

Technetium-99m (Tc-99m)
Disofenin

[2]

Dosage

~5 mCi (185 MBq)

[4]1[5]

Patient Fasting

Minimum 4 hours

[2]141(5]

Imaging

Dynamic, 1 frame/minute

[2](5]

Cholecystagogue (CCK)

Sincalide, 0.02 pg/kg

[2]4]

CCK Infusion Time

30-60 minutes

[2]14]

Normal GBEF (with CCK)

= 35%

GBEF Calculation Formula

(Max Counts - Min Counts) /
Max Counts * 100

[2]141[5]

Visualizations
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Caption: Workflow for Gallbladder Ejection Fraction Calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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